Cas no 1003709-86-1 (2,5-Bis(trifluoromethoxy)benzoic acid)

• Product Name: 2,5-Bis(trifluoromethoxy)benzoic acid
• CAS No: 1003709-86-1
• MF: C₉H₄F₆O₄
• MW: 290.116084098816
• CID: 2133931
• Update Time: 2023-08-03

2,5-Bis(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethoxy)benzoic acid
• PubChem4990

• Inchi： 1S/C9H4F6O4/c10-8(11,12)18-4-1-2-6(19-9(13,14)15)5(3-4)7(16)17/h1-3H,(H,16,17)
• InChI Key： LJLZKVYNUPIIAO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C(=O)O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• XLogP3: 3.7
• Topological Polar Surface Area: 55.8